5-Methanesulfonyl-isophthalic acid dimethyl ester

• Molecular Formula: C11H12O6S
• Molecular Weight: 272.28 g/mol
• IUPAC Name: dimethyl 5-methylsulfonylbenzene-1,3-dicarboxylate
• InChI: InChI=1S/C11H12O6S/c1-16-10(12)7-4-8(11(13)17-2)6-9(5-7)18(3,14)15/h4-6H,1-3H3
• InChI Key: KDLHKVUOTOGDCF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)S(=O)(=O)C)C(=O)OC

Description

5-Methanesulfonyl-isophthalic acid dimethyl ester is a useful research compound. Its molecular formula is C11H12O6S and its molecular weight is 272.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve sodium sulfite (1.7 g, 13.51 mmol) and sodium bicarbonate (1.2 g, 14.19 mmol) in water (10 mL). Add 5-chlorosulfonyl-isophthalic acid dimethyl ester (2.0 g, 6.76 mmol) and ethanol (2 mL). Heat to 50° C. for 2 h, concentrate and dry the solid. Add DMF (40 mL) and iodomethane (4.56 g, 32 mmol) and stir at room temperature for 3 h. Dilute with ethyl acetate, wash with 10% aqueous potassium carbonate, 1 N lithium chloride and saturated aqueous sodium chloride. Dry (magnesium sulfate) and concentrate to give the title compound as a solid.